Cas no 1805614-50-9 (Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate
• CAS No: 1805614-50-9
• MF: C₁₁H₁₃F₂IN₂O₂
• MW: 370.134402036667
• CID: 4893680
• Update Time: 2025-05-25

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate

• Inchi： 1S/C11H13F2IN2O2/c1-2-18-8(17)3-6-5-16-7(4-15)9(10(6)14)11(12)13/h5,11H,2-4,15H2,1H3
• InChI Key： KVCLHLYZAIPKPE-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(CN)=NC=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1805614-50-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(aminomethyl)-3-()-4-iodopyridine-5-acetate, with the CAS number 1805614-50-9, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its versatile structural features, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both an aminomethyl group and a substituent, coupled with an core, endows this compound with unique chemical properties that are highly conducive to further functionalization.

The moiety, in particular, is a critical feature that enhances the reactivity and binding affinity of the molecule. Iodine atoms are well-known for their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic frameworks. This characteristic makes Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate an indispensable tool for medicinal chemists aiming to develop novel therapeutic agents.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been extensively studied due to their pivotal role in regulating cellular signaling cascades. The structural motif of Ethyl 2-(aminomethyl)-3-()-4-iodopyridine-5-acetate aligns well with the pharmacophoric requirements of many kinase inhibitors. For instance, the group can serve as a hydrogen bond acceptor or participate in coordination interactions with metal ions, while the

The application of Ethyl 2-()-4-

The versatility of Ethyl 2-()-3-()-4-

The synthesis of Ethyl 2-()-3-()-4-

In conclusion, Ethyl 2-(< stronaminomethyl stron])-3-(< strondifluoromethyl stron >)-4-< stroniodopyridine-5-acetate stron acetate), CAS No. < stron1805614-50-9 stron>, is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms, the demand for high-quality intermediates like this one is expected to grow, driving further advancements in drug discovery and development.